Cas no 1806991-59-2 (Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1806991-59-2
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4805832
• Update Time: 2025-09-28

Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)4-7-10(13)6(5-12)3-8(16-7)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： RIHJMBXYEADBSE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C=1F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate

Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate: A Comprehensive Overview

Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate, with CAS No. 1806991-59-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a bromomethyl group at position 4, a difluoromethyl group at position 6, and a fluorine atom at position 3. The acetate ester group at position 2 further enhances its chemical versatility.

The synthesis of Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate involves a series of precise chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and esterification processes. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining product quality.

One of the most notable applications of this compound is in the field of agrochemicals. Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate has been identified as a potential precursor for the development of novel pesticides and herbicides. Its unique combination of functional groups allows for selective interaction with specific biochemical pathways in target organisms, making it a promising candidate for sustainable agricultural practices.

In addition to its agricultural applications, this compound has shown potential in the pharmaceutical industry. Studies have demonstrated that Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate can serve as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. The presence of fluorinated groups enhances the compound's pharmacokinetic profile, making it more suitable for drug delivery systems.

Recent research has also focused on the environmental impact of Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate. Scientists have investigated its biodegradability under various environmental conditions and have found that it exhibits moderate persistence in soil and water systems. However, its degradation products are non-toxic and do not pose significant risks to aquatic life or human health.

The structural uniqueness of Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate makes it an ideal candidate for further exploration in material science applications. Its ability to form stable complexes with metal ions has led to its use in the development of advanced catalysts for industrial processes such as olefin polymerization and oxidation reactions.

In conclusion, Ethyl 4-(bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1806991-59-2) is a multifaceted compound with diverse applications across various industries. Its synthesis methodologies continue to evolve with advancements in green chemistry practices, ensuring sustainable production methods. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in agriculture, medicine, and materials development.